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Compound of Interest

Compound Name: 1,3-Dichloroacetone

Cat. No.: B141476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of crystalline 1,3-dichloroacetone. The information is curated for researchers,

scientists, and professionals in drug development who may utilize this compound in synthesis

or encounter it as a metabolite. This guide includes a summary of quantitative data, detailed

experimental protocols, and a visualization of its metabolic pathway.

Core Physical and Chemical Properties
1,3-dichloroacetone, with the chemical formula C₃H₄Cl₂O, is a halogenated ketone that exists

as a crystalline solid at room temperature.[1][2] It is also known by several synonyms, including

bis(chloromethyl) ketone and 1,3-dichloro-2-propanone.[2] The compound is recognized for its

role as an intermediate in organic synthesis, including in the production of citric acid.[2][3]

Quantitative Data Summary
The physical properties of 1,3-dichloroacetone are summarized in the table below, providing a

quick reference for laboratory and research applications.
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Property Value Source(s)

Molecular Weight 126.97 g/mol [2]

Melting Point 39-45 °C (102.2-113 °F) [1][2][3][4]

Boiling Point
173-173.4 °C (343.4-344.1 °F)

at 760 mmHg
[1][2][3][4]

Density 1.383 g/cm³ at 25 °C [4][5]

Vapor Density 4.38 (relative to air) [1][2]

Solubility in Water 27.9 g/L at 20 °C [6]

Solubility in Organic Solvents Soluble in ethanol and ether. [7]

Appearance
White to pale yellow crystalline

solid.
[2][5]

CAS Number 534-07-6 [2]

Metabolic Pathway and Biological Significance
While primarily used in chemical synthesis, 1,3-dichloroacetone has been identified as a

highly mutagenic metabolite in biological systems. Specifically, it is formed during the

metabolism of 2,3-dichloro-1-propene in rats. The bioactivation process involves the P450

enzyme system, which catalyzes the epoxidation of the parent compound, leading to the

formation of 1,3-dichloroacetone. This reactive intermediate is then further metabolized.

Understanding this pathway is crucial for toxicological assessments and in the development of

drugs where similar structures may be present.

Metabolic Bioactivation of 2,3-dichloro-1-propene

2,3-dichloro-1-propene Epoxide IntermediateP450 Epoxidation 1,3-dichloroacetone
(Highly Mutagenic)

Rearrangement Further MetabolitesDetoxification Pathways
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Metabolic formation of 1,3-dichloroacetone.

Experimental Protocols for Physical Property
Determination
The following section outlines the general methodologies for determining the key physical

properties of crystalline 1,3-dichloroacetone. Due to the hazardous nature of this compound

(toxic and corrosive), all procedures must be conducted in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Workflow for Physical Property Analysis
The logical flow for characterizing a sample of crystalline 1,3-dichloroacetone is outlined in

the diagram below.
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Workflow for Physical Property Determination

Obtain Sample of
1,3-dichloroacetone

Purification by Recrystallization
(e.g., from a suitable non-reactive solvent)

Visual Inspection
(Color, Crystal Form)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Distillation Method)

Density Measurement
(Pycnometer Method)

Solubility Tests
(Water & Organic Solvents)

Characterization Complete

Click to download full resolution via product page

Experimental workflow for physical characterization.
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Melting Point Determination (Capillary Method)
Sample Preparation: A small amount of finely powdered, dry crystalline 1,3-dichloroacetone
is packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a rate of 1-2 °C per minute near the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted are recorded as the melting range.

Boiling Point Determination (Distillation Method)
Apparatus: A standard micro-distillation apparatus is assembled in a fume hood.

Procedure: A small volume of molten 1,3-dichloroacetone is placed in the distillation flask

with a boiling chip. The apparatus is heated gently. The thermometer bulb should be

positioned so that its top is level with the bottom of the side-arm leading to the condenser.

Data Recording: The temperature is recorded when the vapor condensation ring is stable on

the thermometer bulb and the first drop of distillate is collected. The atmospheric pressure

should also be recorded.

Density Measurement (Pycnometer Method)
Apparatus: A calibrated pycnometer of a known volume.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with molten 1,3-dichloroacetone at a constant temperature (e.g.,

25 °C in a water bath), and the excess is removed.

The filled pycnometer is weighed.
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The pycnometer is then cleaned and filled with a reference liquid of known density (e.g.,

distilled water) at the same temperature and weighed again.

Calculation: The density is calculated using the weights and the known volume of the

pycnometer.

Solubility Determination
Procedure: A small, accurately weighed amount of crystalline 1,3-dichloroacetone is added

to a known volume of the solvent (e.g., water, ethanol, ether) in a test tube at a specific

temperature.

Observation: The mixture is agitated, and the dissolution is observed. If the solid dissolves

completely, more solute is added until saturation is reached.

Quantification: The solubility is expressed as the mass of solute that dissolves in a given

volume or mass of solvent at that temperature. For a qualitative assessment, the terms

soluble, slightly soluble, or insoluble can be used.

Safety and Handling
1,3-Dichloroacetone is a hazardous substance and must be handled with extreme care. It is

classified as toxic and corrosive.[5] Inhalation, ingestion, or skin contact can be harmful.[5] It is

a vesicant (causes blistering) and a lachrymator (causes tearing).[5] Appropriate safety

precautions, including the use of a fume hood and proper PPE, are mandatory. In case of

exposure, immediate medical attention should be sought.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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